6-(3,5-Dicarboxyphenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(3-formyl-2-hydroxyphenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C15H10O6/c16-7-8-2-1-3-12(13(8)17)9-4-10(14(18)19)6-11(5-9)15(20)21/h1-7,17H,(H,18,19)(H,20,21)
• InChI Key: WSCYKZRGQFLUMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC(=CC(=C2)C(=O)O)C(=O)O)O)C=O
• Molecular Formula: C15H10O6
• DSSTOX Substance ID: DTXSID10685347
• Molecular Weight: 286.24 g/mol
• CAS RN: 1261895-47-9

Description

6-(3,5-Dicarboxyphenyl)-2-formylphenol, often referred to as 6-DFBP, is a synthetic phenol that has a wide range of applications in scientific research. It is a colorless solid that can be easily synthesized from commercially available starting materials. 6-DFBP is a versatile molecule due to its ability to form stable complexes with other molecules, which makes it useful for a variety of scientific applications.

Scientific Research Applications

6-DFBP has a wide range of applications in scientific research. It has been used as a ligand for metal complexes, as a building block for the synthesis of other compounds, and as a reagent for the synthesis of organic compounds. It has also been used as a fluorescent probe for the detection of metal ions and as a catalyst for the synthesis of organic compounds.

Mechanism of Action

The mechanism of action of 6-DFBP is not well understood. However, it is believed that the molecule forms stable complexes with other molecules due to its ability to form hydrogen bonds and coordinate covalent bonds. These complexes can then be used to facilitate the synthesis of other compounds or to detect the presence of metal ions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-DFBP are not well understood. However, it has been shown to be non-toxic and non-mutagenic in cell culture studies. It has also been shown to have no significant effect on the growth of bacteria or fungi.

Advantages and Limitations for Lab Experiments

The main advantage of 6-DFBP is its versatility. It can be used as a ligand for metal complexes, as a building block for the synthesis of other compounds, and as a reagent for the synthesis of organic compounds. It is also relatively easy to synthesize and is non-toxic and non-mutagenic. However, it does have some limitations. For example, it is not very soluble in water and can be difficult to purify.

Future Directions

Given the versatility of 6-DFBP, there are a number of potential future directions for research. These include the development of new methods for the synthesis of 6-DFBP, the investigation of its mechanisms of action, and the development of new applications for the molecule. Additionally, there is potential for the development of new methods for the purification of 6-DFBP, as well as the development of new fluorescent probes based on the molecule. Finally, there is potential for the development of new methods for the detection of metal ions using 6-DFBP.

Synthesis Methods

The synthesis of 6-DFBP is relatively simple and can be accomplished using commercially available starting materials. In a typical synthesis, 3,5-dicarboxyphenylacetic acid is reacted with formaldehyde in the presence of a base catalyst such as sodium hydroxide. The reaction is then quenched with an acid such as hydrochloric acid and the product is isolated by filtration or crystallization. The yield of the reaction is typically high and the product is highly pure.